Cas no 1805108-24-0 (Methyl 5-bromo-3-bromomethyl-2-cyanobenzoate)

• Product Name: Methyl 5-bromo-3-bromomethyl-2-cyanobenzoate
• CAS No: 1805108-24-0
• MF: C₁₀H₇Br₂NO₂
• MW: 332.976081132889
• CID: 4954846
• Update Time: 2025-07-02

Methyl 5-bromo-3-bromomethyl-2-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-3-bromomethyl-2-cyanobenzoate

• Inchi： 1S/C10H7Br2NO2/c1-15-10(14)8-3-7(12)2-6(4-11)9(8)5-13/h2-3H,4H2,1H3
• InChI Key： DCHKABNBJJODJU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C(C#N)=C(CBr)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 5-bromo-3-bromomethyl-2-cyanobenzoate

Comprehensive Guide to Methyl 5-bromo-3-bromomethyl-2-cyanobenzoate (CAS No. 1805108-24-0): Properties, Applications, and Industry Insights

In the realm of fine chemicals and pharmaceutical intermediates, Methyl 5-bromo-3-bromomethyl-2-cyanobenzoate (CAS No. 1805108-24-0) has emerged as a compound of significant interest. This brominated aromatic ester is widely recognized for its unique structural features, which include a cyano group and two bromine substituents, making it a versatile building block in organic synthesis. Researchers and manufacturers are increasingly exploring its potential in drug discovery, agrochemicals, and material science, aligning with the growing demand for high-value intermediates in these sectors.

The molecular formula of Methyl 5-bromo-3-bromomethyl-2-cyanobenzoate reflects its complexity: C₁₀H₇Br₂NO₂. Its dual bromine functionality enables selective cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in modern heterocyclic chemistry. This aligns with the current industry trend toward atom-efficient synthesis and green chemistry, as researchers seek sustainable methods to reduce waste and improve yields. The compound’s ester group further enhances its reactivity, allowing derivatization into carboxylic acids or amides, key motifs in bioactive molecules.

One of the most searched questions in AI-driven chemical databases revolves around the "synthetic applications of brominated benzoates." Here, Methyl 5-bromo-3-bromomethyl-2-cyanobenzoate stands out due to its role in constructing pharmaceutical scaffolds, particularly kinase inhibitors and antiviral agents. Recent studies highlight its utility in catalyzed C-H activation reactions, a hotspot in academic and industrial research. Additionally, its cyanobenzoate core is instrumental in developing fluorescence probes, addressing the rising demand for diagnostic tools in biomedical imaging.

From a commercial perspective, the compound’s CAS No. 1805108-24-0 is frequently queried in supplier databases, reflecting its niche yet growing market. Manufacturers emphasize its high purity grades (>98%), critical for reproducibility in sensitive reactions. Storage recommendations typically include anhydrous conditions and inert atmospheres, ensuring stability—a key concern for buyers prioritizing long-term usability. These practical insights cater to the increasing user focus on supply chain transparency and quality assurance in specialty chemicals.

Innovations in cryogenic reactions and flow chemistry have further amplified the relevance of Methyl 5-bromo-3-bromomethyl-2-cyanobenzoate. For instance, its use in continuous manufacturing setups minimizes batch variability, a trending topic in process optimization forums. Moreover, the compound’s compatibility with biocatalysis aligns with the push toward enzyme-mediated synthesis, reducing reliance on traditional metal catalysts. Such applications resonate with ESG (Environmental, Social, and Governance) goals, a major driver in chemical R&D investments today.

In conclusion, Methyl 5-bromo-3-bromomethyl-2-cyanobenzoate (CAS No. 1805108-24-0) exemplifies the intersection of structural versatility and industrial applicability. Its role in advancing targeted drug design and sustainable methodologies positions it as a compound to watch in the evolving landscape of specialty intermediates. As AI-powered platforms continue to streamline chemical searches, integrating such long-tail keywords (e.g., "bromomethyl cyanobenzoate derivatives") into content ensures visibility among researchers and procurement specialists alike.